(1-Methyl-5-(trifluoromethyl)-1H-benzo[D]imidazol-2-YL)methanamine

• IUPAC Name: [1-methyl-5-(trifluoromethyl)benzimidazol-2-yl]methanamine
• InChI: InChI=1S/C10H10F3N3/c1-16-8-3-2-6(10(11,12)13)4-7(8)15-9(16)5-14/h2-4H,5,14H2,1H3
• InChI Key: IDMFQDHIVDCRQN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(F)(F)F)N=C1CN
• Molecular Formula: C10H10F3N3
• DSSTOX Substance ID: DTXSID50586324
• Molecular Weight: 229.20 g/mol
• CAS No.: 828241-99-2

Description

(1-Methyl-5-(trifluoromethyl)-1H-benzo[D]imidazol-2-YL)methanamine is a useful research compound. Its molecular formula is C10H10F3N3 and its molecular weight is 229.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study presented the efficient synthesis of novel N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives. These compounds were characterized by various spectroscopic methods, highlighting the chemical versatility of benzimidazole derivatives (Vishwanathan & Gurupadayya, 2014).

Metal-Induced Organic Ligand Fusion

Another research explored the reaction of (1-methyl-1H-benzo[d]imidazol-2-yl)methanamine with Co(H2O)6Cl2, leading to complex molecular structures through metal-induced and oxygen insertion processes. This study showcased the compound's role in forming large molecules unattainable by conventional organic synthesis, underscoring the significance of metal and valence-dependent processes in organic chemistry (Chen et al., 2020).

Antimicrobial and Biological Activities

Research into Schiff base derivatives of 2-aminomethylbenzimidazole demonstrated antimicrobial activities, showing the potential of benzimidazole derivatives in contributing to the development of new antimicrobial agents (al-Hakimi et al., 2020). Similarly, the design and synthesis of various benzimidazole derivatives have been explored for their antimicrobial properties, providing insights into their potential for addressing microbial resistance (Ajani et al., 2016).

Corrosion Inhibition

A study on amino acid compounds derived from benzimidazole highlighted their effectiveness as corrosion inhibitors for steel in acidic solutions. This work illustrates the compound's utility in materials science, particularly in protecting industrial materials from corrosive environments (Yadav, Sarkar, & Purkait, 2015).

Fluorescence and Sensing Applications

The synthesis and fluorescence properties of a Zn(2+) fluorescent probe based on benzimidazole derivatives indicate the potential of these compounds in developing new fluorescent materials for sensing applications (Wen-yao, 2012).